1. Home
  2. Product
  3. Main Products
  4. 4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione
4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione 4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione
Brand Name: Vulcanchem
CAS No.: 664971-56-6
VCID: VC0432039
InChI: InChI=1S/C23H19ClN2O4S2/c1-5-30-12-9-13-17-20(23(2,3)25-18(13)14(10-12)19(27)21(25)28)32-26(22(17)31)15-8-11(24)6-7-16(15)29-4/h6-10H,5H2,1-4H3
SMILES: CCOC1=CC2=C3C(=C1)C(=O)C(=O)N3C(C4=C2C(=S)N(S4)C5=C(C=CC(=C5)Cl)OC)(C)C
Molecular Formula: C23H19ClN2O4S2
Molecular Weight: 487g/mol

4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione

CAS No.: 664971-56-6

Main Products

VCID: VC0432039

Molecular Formula: C23H19ClN2O4S2

Molecular Weight: 487g/mol

4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione - 664971-56-6

CAS No. 664971-56-6
Product Name 4-(5-Chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione
Molecular Formula C23H19ClN2O4S2
Molecular Weight 487g/mol
IUPAC Name 4-(5-chloro-2-methoxyphenyl)-13-ethoxy-7,7-dimethyl-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione
Standard InChI InChI=1S/C23H19ClN2O4S2/c1-5-30-12-9-13-17-20(23(2,3)25-18(13)14(10-12)19(27)21(25)28)32-26(22(17)31)15-8-11(24)6-7-16(15)29-4/h6-10H,5H2,1-4H3
Standard InChIKey QTCWBXXKRJSSLV-UHFFFAOYSA-N
SMILES CCOC1=CC2=C3C(=C1)C(=O)C(=O)N3C(C4=C2C(=S)N(S4)C5=C(C=CC(=C5)Cl)OC)(C)C
Canonical SMILES CCOC1=CC2=C3C(=C1)C(=O)C(=O)N3C(C4=C2C(=S)N(S4)C5=C(C=CC(=C5)Cl)OC)(C)C
PubChem Compound 1825537
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19